Cas no 27393-39-1 (9H-Xanthene-1,3,6,8-tetrol)

9H-Xanthene-1,3,6,8-tetrol structure
9H-Xanthene-1,3,6,8-tetrol structure
Product Name:9H-Xanthene-1,3,6,8-tetrol
CAS No:27393-39-1
MF:C13H10O5
MW:246.215504169464
CID:286676
PubChem ID:336323
Update Time:2025-04-19

9H-Xanthene-1,3,6,8-tetrol Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthene-1,3,6,8-tetrol
    • 1.3.6.8-Tetrahydroxyxanthen
    • AC1L7JEA
    • CTK1A7086
    • NSC350081
    • Xanthen-1,3,6,8-tetraol
    • xanthene-1,3,6,8-tetraol
    • 27393-39-1
    • DTXSID40319749
    • 9H-Xanthene-1,3,6,8-tetraol
    • NSC-350081
    • Inchi: 1S/C13H10O5/c14-6-1-10(16)8-5-9-11(17)2-7(15)4-13(9)18-12(8)3-6/h1-4,14-17H,5H2
    • InChI Key: WRWDLBILCDUPOS-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2CC2C(=CC(=CC1=2)O)O)O)O

Computed Properties

  • Exact Mass: 246.0528
  • Monoisotopic Mass: 246.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 90.2Ų

Experimental Properties

  • PSA: 90.15
  • LogP: 2.20550
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